![molecular formula C17H12Cl2N4O3 B279611 N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide](/img/structure/B279611.png)
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide, also known as DCB-PZ-NI, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrazole-based compounds and has shown promising results in various scientific research studies.
Mechanism of Action
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide exerts its pharmacological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, thereby reducing inflammation. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation, inhibit tumor growth, and improve immune function. Additionally, it has been shown to have anti-microbial properties, making it a potential treatment for bacterial infections.
Advantages and Limitations for Lab Experiments
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide has several advantages for lab experiments. It is a well-established compound with a known synthesis method, making it easy to obtain and use in experiments. Additionally, it has been extensively studied, and its pharmacological effects are well-understood. However, there are also limitations to using this compound in lab experiments. It has relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, it has been shown to have some toxicity in certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide. One potential direction is to further investigate its anti-inflammatory effects and potential use as a treatment for inflammatory diseases. Additionally, further research is needed to investigate its anti-cancer properties and potential use as an anti-cancer agent. Finally, there is potential for this compound to be used as a treatment for bacterial infections, and further research is needed to investigate this possibility.
Conclusion:
This compound is a pyrazole-based compound that has been extensively studied for its potential therapeutic applications. It has shown promising results in various scientific research studies, including anti-inflammatory, anti-tumor, and anti-microbial properties. The compound exerts its pharmacological effects by inhibiting COX-2 activity, reducing inflammation, inducing cell cycle arrest, and apoptosis in cancer cells. While there are limitations to using this compound in lab experiments, it has several advantages, including a well-established synthesis method and well-understood pharmacological effects. Future research directions include investigating its potential use as a treatment for inflammatory diseases, anti-cancer agent, and anti-bacterial agent.
Synthesis Methods
The synthesis of N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide involves the reaction between 2,6-dichlorobenzylamine and 4-nitrobenzoyl chloride in the presence of pyridine as a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography. This synthesis method has been well-established and has been used in various scientific research studies.
Scientific Research Applications
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-2-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. The compound has been tested in various in vitro and in vivo models, and has shown promising results in several scientific research studies.
Properties
Molecular Formula |
C17H12Cl2N4O3 |
---|---|
Molecular Weight |
391.2 g/mol |
IUPAC Name |
N-[1-[(2,6-dichlorophenyl)methyl]pyrazol-4-yl]-2-nitrobenzamide |
InChI |
InChI=1S/C17H12Cl2N4O3/c18-14-5-3-6-15(19)13(14)10-22-9-11(8-20-22)21-17(24)12-4-1-2-7-16(12)23(25)26/h1-9H,10H2,(H,21,24) |
InChI Key |
PUJUZFBFSZCKSG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CN(N=C2)CC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CN(N=C2)CC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.